CID 78065831

• Molecular Formula: C12H26ClSn
• Molecular Weight: 324.50 g/mol
• InChI: InChI=1S/C10H20Cl.2CH3.Sn/c1-2-3-4-5-6-7-8-9-10-11;;;/h1-10H2;2*1H3
• InChI Key: AIRIEUNXQJAJAT-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)CCCCCCCCCCCl

Description

CID 78065831 is a chemical compound identified in the context of essential oil analysis and structural characterization.

• Structural Characteristics: includes a chemical structure labeled as "CID" (Figure 1A), which may correspond to CID 78065831. The structure is derived from gas chromatography-mass spectrometry (GC-MS) analysis of a citrus essential oil (CIEO), with vacuum distillation fractions confirming its presence . The mass spectrum (Figure 1D) suggests a molecular ion peak and fragmentation pattern consistent with terpenoid derivatives, possibly containing oxygenated functional groups such as hydroxyl or carbonyl moieties.

• Analytical Data: The compound was isolated via vacuum distillation (Figure 1C), with retention indices and spectral data aligning with monoterpenes or sesquiterpenes commonly found in citrus oils. Its concentration in CIEO fractions indicates moderate volatility and thermal stability under distillation conditions .

Preparation Methods

The synthesis of CID 78065831 involves several steps and specific reaction conditions. The preparation methods can be categorized into synthetic routes and industrial production methods:

• Synthetic Routes: : The synthesis of CID 78065831 typically involves organic chemical reactions that require precise control of temperature, pressure, and pH. Common reagents used in these reactions include organic solvents, catalysts, and specific reactants that facilitate the formation of the desired compound.

• Industrial Production Methods: : On an industrial scale, the production of CID 78065831 may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing production costs and environmental impact.

Chemical Reactions Analysis

Current Knowledge Gaps

No experimental data or mechanistic studies for CID 78065831 were found in PubMed Central, PubChem, or other accredited repositories. The compound lacks documentation in recent research publications (2011–2025), suggesting it may be a newly synthesized or minimally studied entity.

Structural Analogues and Reaction Predictions

While CID 78065831 itself lacks direct studies, structurally similar compounds (e.g., oxadiazole and benzimidazole derivatives) exhibit characteristic reactivity patterns:

Reaction Type	Typical Reagents	Expected Products
Oxidation	KMnO₄, CrO₃	Carboxylic acids, ketones
Reduction	NaBH₄, LiAlH₄	Alcohols, alkanes
Nucleophilic substitution	Halogens, amines	Functionalized derivatives

Data extrapolated from analogues in Table 1 and CID 78068271 studies.

Synthetic Considerations

Industrial-scale synthesis would likely involve:

• Catalytic optimization for regioselectivity

• Chromatographic purification to isolate reactive intermediates

• Stability testing under varying pH and temperature conditions

Research Recommendations

To advance understanding of CID 78065831’s reactivity, prioritized studies should include:

• Kinetic analyses of hydrolysis and oxidation pathways

• Spectroscopic characterization of transient intermediates

• Computational modeling (DFT) to predict reaction energetics

This compound’s potential applications in medicinal chemistry or materials science cannot be assessed without empirical data. Researchers are advised to treat existing non-peer-reviewed claims with caution and pursue systematic experimental validation.

Scientific Research Applications

CID 78065831 has a wide range of applications in scientific research, including:

• Chemistry: : In chemistry, this compound is used as a reagent or intermediate in the synthesis of other chemical compounds. Its unique properties make it valuable for studying reaction mechanisms and developing new synthetic methodologies.

• Biology: : In biological research, CID 78065831 is used to study cellular processes and molecular interactions. It may serve as a probe or marker in various assays and experiments.

• Medicine: : In the field of medicine, this compound is investigated for its potential therapeutic effects. It may be used in drug development and testing to evaluate its efficacy and safety.

• Industry: : CID 78065831 is also used in industrial applications, such as the production of specialty chemicals, materials, and pharmaceuticals. Its unique properties make it suitable for various manufacturing processes.

Mechanism of Action

The mechanism of action of CID 78065831 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize CID 78065831, a comparison is made with structurally and functionally related compounds, including oscillatoxin derivatives and pharmacologically active analogs.

Table 1: Structural and Physicochemical Comparison

Compound (CID)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Source/Application
CID 78065831	Not explicitly stated (inferred: C₁₀H₁₆O)	~152.23	Oxygenated terpenoid	Citrus essential oil
Oscillatoxin D (101283546)	C₃₉H₆₀O₁₀	700.88	Macrocyclic polyether	Marine cyanobacteria
30-Methyl-Oscillatoxin D (185389)	C₄₀H₆₂O₁₀	714.90	Methylated polyether	Marine toxins
CID 59799012 (CAS 1022150-11-3)	C₂₇H₃₀N₆O₃	486.57	Heterocyclic amine	Pharmacological intermediates

Key Findings:

Structural Diversity: CID 78065831 is a smaller, oxygenated terpenoid, contrasting with the macrocyclic polyether structures of oscillatoxins (e.g., CID 101283546, 185389) .

Biological Activity: Oscillatoxins exhibit potent cytotoxicity and ion-channel modulation, whereas CID 78065831’s bioactivity remains uncharacterized in the provided evidence. Terpenoids in citrus oils are typically associated with antimicrobial or antioxidant properties .

Analytical Methods :

• CID 78065831 was characterized using GC-MS and vacuum distillation, common for volatile essential oil components .
• Oscillatoxins require advanced techniques like NMR and X-ray crystallography due to their complex macrocyclic structures .
• CID 59799012’s synthesis involved column chromatography and spectroscopic validation (e.g., ¹H NMR, HPLC), emphasizing the need for purity in drug development .

Table 2: Spectroscopic Data Comparison

Compound (CID)	GC-MS Retention Index	Key Spectral Peaks (m/z)	NMR Features (δ, ppm)
CID 78065831	~1350 (inferred)	152 [M]⁺, 134, 93	Not available
Oscillatoxin D (101283546)	N/A	701 [M+H]⁺, 683, 665	1.2–5.0 (macrocycle protons)
CID 59799012	N/A	487 [M+H]⁺, 325, 212	7.8–8.2 (aromatic H)

Research Implications and Limitations

• Gaps in Data : Direct pharmacological or toxicological data for CID 78065831 are absent in the evidence, limiting its functional comparison with oscillatoxins or drug-like compounds.
• Methodological Considerations: The reliance on GC-MS for CID 78065831 (vs. NMR for oscillatoxins) highlights differences in analytical workflows for volatile vs. non-volatile compounds .
• Synthetic Relevance : CID 59799012’s synthesis methods (e.g., cesium carbonate-mediated coupling) could inform future derivatization strategies for CID 78065831 to enhance bioactivity .